Cas no 2294944-83-3 (5-bromo-4-fluoro-2-(methyl-d3)pyridine-3,6-d2)
2294944-83-3 structure
Product Name:5-bromo-4-fluoro-2-(methyl-d3)pyridine-3,6-d2
CAS No:2294944-83-3
MF:C6H5BrFN
MW:195.043812513351
CID:6820819
PubChem ID:172401696
Update Time:2025-03-01
5-bromo-4-fluoro-2-(methyl-d3)pyridine-3,6-d2 Chemical and Physical Properties
Names and Identifiers
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- 2294944-83-3
- 5-bromo-4-fluoro-2-(methyl-d3)pyridine-3,6-d2
- CS-22250
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- Inchi: 1S/C6H5BrFN/c1-4-2-6(8)5(7)3-9-4/h2-3H,1H3/i1D3,2D,3D
- InChI Key: IXNNCPNEOLFCDL-RHIBPKLGSA-N
- SMILES: BrC1=C([2H])N=C(C([2H])([2H])[2H])C([2H])=C1F
Computed Properties
- Exact Mass: 193.99032Da
- Monoisotopic Mass: 193.99032Da
- Isotope Atom Count: 5
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 99.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 12.9Ų
5-bromo-4-fluoro-2-(methyl-d3)pyridine-3,6-d2 Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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